2,4,6-Trichloronicotinaldehyde
Overview
Description
2,4,6-Trichloronicotinaldehyde (TCNA) is an organic compound with the molecular formula C6H2Cl3NO . It has a molecular weight of 210.45 g/mol .
Molecular Structure Analysis
The molecular structure of 2,4,6-Trichloronicotinaldehyde is represented by the InChI code1S/C6H2Cl3NO/c7-4-1-5(8)10-6(9)3(4)2-11/h1-2H . This compound has a topological polar surface area of 30 Ų and contains 11 heavy atoms . Physical And Chemical Properties Analysis
2,4,6-Trichloronicotinaldehyde is a solid at room temperature . It has a molecular weight of 210.4 g/mol and an exact mass of 208.920197 g/mol . The compound has a complexity of 155 and a XLogP3-AA value of 2.9 .Scientific Research Applications
Chemical Synthesis
2,4,6-Trichloronicotinaldehyde is used in chemical synthesis . It’s a versatile reagent that can participate in various reactions to form new compounds .
Material Science
In the field of material science, 2,4,6-Trichloronicotinaldehyde can be used to modify the properties of materials . For example, it can be used to enhance the binding properties of certain materials .
Chromatography
2,4,6-Trichloronicotinaldehyde can also be used in chromatography, a laboratory technique for the separation of mixtures . It can be used as a reagent in the preparation of samples or as a component in the mobile phase .
Linker in Drug Design
One of the interesting applications of 2,4,6-Trichloronicotinaldehyde is its use as a linker in drug design . It can be used to connect different chemical or biological moieties to render chimeras, polyligands, or conjugates . This is particularly useful in the field of chemical biology or nanobiotechnology .
Safety and Hazards
properties
IUPAC Name |
2,4,6-trichloropyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3NO/c7-4-1-5(8)10-6(9)3(4)2-11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RESMQRUOHBZJCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10604093 |
Source
|
| Record name | 2,4,6-Trichloropyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10604093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trichloronicotinaldehyde | |
CAS RN |
1261269-66-2 |
Source
|
| Record name | 2,4,6-Trichloropyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10604093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,6-trichloropyridine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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